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carbaldehyde

Cat. No.: B1351505 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic compound with a

pyrazole core structure. This structural motif is a cornerstone in the development of a wide

array of functional molecules, finding applications in pharmaceuticals and agrochemicals.[1] In

the realm of material science, this compound and its derivatives are emerging as valuable

additives for enhancing the performance of polymeric materials. The incorporation of the

pyrazole moiety into polymer chains has been shown to improve thermal stability and

mechanical properties, making it a compound of interest for creating more durable and resilient

materials.[2][3] The aldehyde functional group provides a reactive site for further chemical

modifications, allowing for its integration into various polymer backbones or as a precursor for

synthesizing more complex polymer additives.

This document provides an overview of the potential applications of 1-(2-Methylphenyl)-1H-
pyrazole-4-carbaldehyde in material science, along with protocols for its synthesis and

incorporation into polymer matrices. While specific quantitative data for polymers containing

this exact molecule is limited in publicly available literature, the information presented is based

on studies of analogous pyrazole-containing polymers and general principles of polymer

chemistry.
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Physicochemical Properties
A summary of the known physical and chemical properties of 1-(2-Methylphenyl)-1H-
pyrazole-4-carbaldehyde is provided below.

Property Value Reference

CAS Number 75815-74-6 Chem-Impex

Molecular Formula C₁₁H₁₀N₂O Chem-Impex

Molecular Weight 186.21 g/mol Chem-Impex

Appearance
White to off-white crystalline

powder
Sigma-Aldrich

Melting Point 64-70 °C Chem-Impex

Purity ≥97% Sigma-Aldrich

Applications in Material Science
The primary application of 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde in material

science is as an additive or comonomer in the formulation of polymers to enhance their thermal

and mechanical properties.[2] The rigid, aromatic structure of the pyrazole ring can contribute

to the stiffness and strength of the polymer chain, while the nitrogen atoms can participate in

intermolecular interactions that improve thermal stability.

Enhancement of Thermal Stability
The introduction of pyrazole moieties into a polymer backbone can increase its thermal stability.

This is attributed to the high thermal resistance of the pyrazole ring itself and its ability to act as

a radical scavenger, which can inhibit thermal degradation pathways. Studies on pyrazole-

containing polymers have shown that they exhibit higher decomposition temperatures

compared to their non-pyrazole-containing counterparts. For instance, a study on a new

pyrazole-derived methacrylate polymer demonstrated initial decomposition temperatures

ranging from 216.3 °C to 243.5 °C, depending on the heating rate.[4][5] Another study on

pyrazole-containing polymeric analogues found that copolymer and homopolymer structures
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had higher thermal stability than their oligomeric counterparts, with decomposition

temperatures of 236 °C and 247 °C, respectively.[3]

Improvement of Mechanical Properties
The rigid structure of the pyrazole ring can enhance the mechanical strength of polymers by

restricting the mobility of polymer chains and increasing intermolecular forces. This can lead to

improvements in properties such as tensile strength, modulus, and hardness.

Experimental Protocols
Protocol 1: Synthesis of 1-(2-Methylphenyl)-1H-pyrazole-
4-carbaldehyde via Vilsmeier-Haack Reaction
The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich

heterocyclic compounds, including pyrazoles.[2][6][7][8] This protocol is a general procedure

and may require optimization for specific laboratory conditions.

Materials:

1-(2-Methylphenyl)-1H-pyrazole

Anhydrous N,N-Dimethylformamide (DMF)

Phosphorus oxychloride (POCl₃)

Dichloromethane (DCM)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Ice bath

Standard glassware for organic synthesis

Procedure:
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In a three-necked round-bottom flask equipped with a dropping funnel, magnetic stirrer, and

a nitrogen inlet, place anhydrous DMF (3 equivalents) and cool the flask in an ice bath to 0-5

°C.

Slowly add phosphorus oxychloride (1.2 equivalents) dropwise to the DMF with constant

stirring, maintaining the temperature below 10 °C. The formation of the Vilsmeier reagent, a

pale yellow to orange solid, should be observed.

After the addition is complete, allow the mixture to stir for an additional 30 minutes at 0-5 °C.

Dissolve 1-(2-Methylphenyl)-1H-pyrazole (1 equivalent) in a minimal amount of anhydrous

DMF or DCM and add it dropwise to the Vilsmeier reagent.

After the addition, remove the ice bath and allow the reaction mixture to warm to room

temperature. Then, heat the mixture to 60-70 °C and maintain it at this temperature for 2-4

hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and pour it slowly onto

crushed ice with vigorous stirring.

Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution

until the pH is approximately 7-8.

Extract the aqueous mixture with dichloromethane (3 x 50 mL).

Combine the organic layers and wash with brine (2 x 30 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to obtain the crude product.

Purify the crude 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde by column

chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) or

by recrystallization.
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Reagent Preparation

Formylation Reaction Work-up and Purification

Anhydrous DMF
Vilsmeier Reagent

0-5 °C

POCl₃

Reaction Mixture1-(2-Methylphenyl)-1H-pyrazole Heating (60-70 °C) Quenching with Ice Neutralization (NaHCO₃) Extraction (DCM) Purification 1-(2-Methylphenyl)-1H-
pyrazole-4-carbaldehyde

Click to download full resolution via product page

Synthesis workflow for 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde.

Protocol 2: Incorporation of 1-(2-Methylphenyl)-1H-
pyrazole-4-carbaldehyde into a Polymer Matrix
This protocol provides a general guideline for incorporating the compound into a polymer

matrix using melt blending, a common industrial technique.

Materials:

Base polymer (e.g., Polycarbonate, Polyethylene terephthalate)

1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde (0.1 - 5 wt%)

Twin-screw extruder

Injection molding machine or compression molder

Procedure:
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Thoroughly dry the base polymer pellets to remove any residual moisture, following the

manufacturer's recommendations.

Create a masterbatch by dry blending the 1-(2-Methylphenyl)-1H-pyrazole-4-
carbaldehyde powder with a portion of the polymer pellets. This ensures a more uniform

distribution of the additive in the final product.

Feed the masterbatch and the remaining base polymer into the main hopper of a twin-screw

extruder at the desired weight ratio.

Set the temperature profile of the extruder barrels according to the processing window of the

base polymer. The screw speed should be optimized to ensure good mixing without causing

excessive shear degradation.

Extrude the molten polymer blend through a die to form strands, which are then cooled in a

water bath and pelletized.

Dry the resulting pellets thoroughly.

Use an injection molding machine or a compression molder to prepare test specimens (e.g.,

tensile bars, impact test specimens) from the pelletized blend for subsequent

characterization of thermal and mechanical properties.

Characterization of Modified Polymers
To evaluate the effect of 1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde on the polymer's

properties, the following characterization techniques are recommended:

Thermal Properties:

Thermogravimetric Analysis (TGA): To determine the onset of thermal degradation and the

char yield.

Differential Scanning Calorimetry (DSC): To measure the glass transition temperature (Tg)

and melting temperature (Tm).

Mechanical Properties:
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Tensile Testing: To determine tensile strength, Young's modulus, and elongation at break.

Impact Testing (Izod or Charpy): To assess the material's toughness.

Dynamic Mechanical Analysis (DMA): To study the viscoelastic properties of the material

as a function of temperature.

Quantitative Data from Related Pyrazole-Containing
Polymers
While specific data for polymers modified with 1-(2-Methylphenyl)-1H-pyrazole-4-
carbaldehyde is not readily available, the following table summarizes thermal properties of

other pyrazole-containing polymers to illustrate the potential improvements.

Polymer System
Decomposition
Temperature (°C)

Glass Transition
Temperature (Tg,
°C)

Reference

Poly(1,3-diphenyl-1H-

pyrazol-5-yl

methacrylate)

216.3 - 243.5 Not Reported [4][5]

Pyrazole-containing

copolymer
236 Not Reported [3]

Pyrazole-containing

homopolymer
247 Not Reported [3]

Proposed Mechanism of Property Enhancement
The incorporation of the pyrazole moiety is believed to enhance polymer properties through

several mechanisms at the molecular level.
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Pyrazole Moiety

Polymer Matrix

Enhanced Properties

Molecular Mechanisms

1-(2-Methylphenyl)-1H-
pyrazole-4-carbaldehyde

Polymer Chains
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during degradation
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Proposed mechanisms for property enhancement by pyrazole moieties.

Conclusion
1-(2-Methylphenyl)-1H-pyrazole-4-carbaldehyde holds promise as a functional additive for

improving the performance of a variety of polymers. Its synthesis is achievable through

established organic chemistry reactions, and its incorporation into polymers can be

accomplished using standard industrial techniques. While further research is needed to

quantify its specific effects in different polymer systems, the existing literature on related

pyrazole-containing materials suggests that it can be a valuable tool for developing polymers

with enhanced thermal stability and mechanical strength. Researchers are encouraged to use
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the provided protocols as a starting point for their investigations into the material science

applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1351505?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

